Cas no 111453-52-2 (2-Piperazinecarboxylicacid, 2-methyl-3-oxo-, methyl ester)
111453-52-2 structure
Product Name:2-Piperazinecarboxylicacid, 2-methyl-3-oxo-, methyl ester
CAS No:111453-52-2
MF:C7H12N2O3
MW:172.181781768799
CID:129268
PubChem ID:45099589
Update Time:2025-04-18
2-Piperazinecarboxylicacid, 2-methyl-3-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazinecarboxylicacid, 2-methyl-3-oxo-, methyl ester
- METHYL 2-METHYL-3-OXOPIPERAZINE-2-CARBOXYLATE
- 2-Piperazinecarboxylicacid,2-methyl-3-oxo-,methylester(9CI)
- DTXSID90667984
- 111453-52-2
-
- Inchi: 1S/C7H12N2O3/c1-7(6(11)12-2)5(10)8-3-4-9-7/h9H,3-4H2,1-2H3,(H,8,10)
- InChI Key: LXMJTDUOUFIJOA-UHFFFAOYSA-N
- SMILES: O(C)C(C1(C)C(NCCN1)=O)=O
Computed Properties
- Exact Mass: 172.085
- Monoisotopic Mass: 172.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4A^2
- XLogP3: -0.8
2-Piperazinecarboxylicacid, 2-methyl-3-oxo-, methyl ester Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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